Sodium Hydrosulfite, 85per cent

Specification

• Description: Sodium hydrosulfite (Sodium dithionite, Sodium hypodisulfite, Na₂S₂O₄) is a white crystalline sodium salt. It decomposes in the presence of atmospheric oxygen to afford sodium hydrogen sulfate. It has been prepared by reducing sodium hydrogen sulfite in sulfurous acid solution with zinc. It is widely used for the decolorization prior to dyeing of cloths in the textile industry.; Sodium dithionite is a whitish to light yellow crystalline solid having a sulfur dioxide-like odor. It spontaneously heats on contact with air and moisture. This heat may be sufficient to ignite surrounding combustible materials. Under prolonged exposure to fire or intense heat containers of this material may violently rupture. It is used in dyeing and to bleach paper pulp.; Sodium dithionite is an inorganic sodium salt that is the disodium salt of dithionous acid. It has a role as a reducing agent and a bleaching agent. It contains a dithionite(2-).; Dithionite. The dithionous acid ion and its salts.
• CAS No.: 7775-14-6
• Molecular Formula: Na2S2O4; Na2O4S2
• Molecular Weight: 174.11 g/mol
• Standard InChI: InChI=1S/2Na.H2O4S2/c;;1-5(2)6(3)4/h;;(H,1,2)(H,3,4)/q2*+1;/p-2
• Standard InChI Key: JVBXVOWTABLYPX-UHFFFAOYSA-L
• Impurities: 88% pure w/w. Impurities: Disodium disulfite (1-5% w/w); Sodium sulfite (1-5% w/w); Sodium thiosulfate (0-2% w/w)
• SMILES: [O-]S(=O)S(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-]S(=O)S(=O)[O-].[Na+].[Na+]
• Colorform: White or grayish-white crystalline powder; Light-lemon-colored solid in powder or flake form; White, colorless or yellow-white crystals
• Flash Point: about 100 °C (open cup); >100 °C o.c.
• Melting Point: 52 °C (decomposes)